Cas no 1806810-54-7 (2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine)
2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine
-
- Inchi: 1S/C7H4F3N3/c8-5(9)4-1-3(2-11)7(12)13-6(4)10/h1,5H,(H2,12,13)
- InChI Key: QQTAFELBJZQRKE-UHFFFAOYSA-N
- SMILES: FC(C1C(=NC(=C(C#N)C=1)N)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 1.8
- Topological Polar Surface Area: 62.7
2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029070398-1g |
2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine |
1806810-54-7 | 97% | 1g |
$1,579.40 | 2022-03-31 |
2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine
Introduction to 2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine (CAS No. 1806810-54-7) and Its Emerging Applications in Chemical Biology
2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine, identified by its CAS number 1806810-54-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its distinct structural features including an amino group, a cyano substituent, and two fluorine atoms at the 5th and 6th positions, exhibits unique chemical and biological properties that make it a valuable scaffold for drug discovery and molecular probes.
The structural motif of 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine is particularly noteworthy due to the presence of electron-withdrawing groups such as the cyano and difluoromethyl functionalities. These groups not only enhance the compound's electronic properties but also contribute to its potential bioactivity. The fluorine atoms, in particular, play a crucial role in modulating the compound's interactions with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic profiles.
In recent years, there has been a growing interest in fluorinated pyridines as key components in the development of novel therapeutic agents. The introduction of fluorine atoms into heterocyclic compounds like pyridine often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacological effects. This has made fluorinated pyridines valuable tools in medicinal chemistry, particularly for designing small-molecule inhibitors and agonists.
One of the most compelling aspects of 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine is its potential application in targeting various biological pathways. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in cancer metabolism and signal transduction. The amino group at the 2-position provides a handle for further functionalization, allowing researchers to tailor the compound's properties for specific biological applications.
Recent advancements in computational chemistry have enabled more precise predictions of the bioactivity of such compounds. Molecular modeling studies indicate that 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine may exhibit inhibitory effects on certain kinases and transcription factors, making it a promising candidate for further investigation as an anti-cancer agent. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuropharmacology.
The cyano group at the 3-position introduces a strong electron-withdrawing effect, which can influence both the reactivity and solubility of the compound. This feature makes it particularly useful for designing molecules that require specific interactions with biological targets. Furthermore, the difluoromethyl substituent enhances lipophilicity, which can be advantageous for drug delivery systems designed to improve oral bioavailability.
In clinical research, 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine has been explored as a potential lead compound for treating inflammatory diseases. Preliminary data suggest that it may modulate inflammatory pathways by interacting with cytokine receptors and downstream signaling molecules. These findings highlight the compound's versatility and its potential to address multiple therapeutic challenges.
The synthesis of 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control over reaction conditions to ensure high yield and purity. However, recent developments in fluorination techniques have made it increasingly feasible to produce complex fluorinated pyridines efficiently.
One innovative approach involves using transition-metal-catalyzed cross-coupling reactions to construct the pyridine core while introducing fluorinated substituents at specific positions. These methods have significantly improved the accessibility of fluorinated pyridines like 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine, enabling faster discovery pipelines for new drug candidates.
The role of 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine in chemical biology extends beyond its use as a drug lead. It serves as an important tool for understanding fundamental biological processes by acting as a probe or scaffold for developing novel biomolecular assays. Such assays are critical for elucidating mechanisms of disease and identifying new therapeutic targets.
Future research directions may focus on exploring derivatives of 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine to optimize its bioactivity and reduce potential side effects. By leveraging structure-based drug design principles, researchers can modify key functional groups to enhance target specificity while maintaining desired pharmacological properties.
The growing body of evidence supporting the utility of 2-amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine underscores its importance as a versatile building block in medicinal chemistry. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly significant role in addressing some of today's most pressing medical challenges.
1806810-54-7 (2-Amino-3-cyano-5-(difluoromethyl)-6-fluoropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)